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Compound Focus: Cyclofenil diphenol

CAS No.: 5189-40-2

Cat. No.: S571193

Get Quote

Chemical Identification and Handling

For any experimental work, correct identification and safe handling are paramount. The table below

summarizes the key data from the search results.

Property Details

IUPAC Name 4-[cyclohexylidene-(4-hydroxyphenyl)methyl]phenol [1] [2]

Molecular
Formula

C₁₉H₂₀O₂ [1] [3] [2]

Molecular
Weight

280.4 g/mol [1] [3] [2]

CAS Number 5189-40-2 [1] [3] [2]

Synonyms F-6060; bis(p-hydroxyphenyl)cyclohexylidenemethane [3] [2]

Hazard
Statements

Potential skin and eye irritant. Possible risk of impaired fertility and harm to the

unborn child [4].
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Property Details

Safe Handling Avoid inhalation and contact with skin and eyes. Use with chemical-resistant gloves,
safety goggles, and adequate ventilation [4].

Documented Experimental Context and Washout
Evidence

While a dedicated washout protocol was not found, one clinical study provides a direct reference to the use

of a washout period in a human trial, which can inform your in-vitro work.

Evidence of Washout Practice: A double-blind, controlled cross-over study in humans administered
cyclofenil (the parent compound of cyclofenil diphenol) and a placebo in two treatment cycles.

Between these cycles, the researchers included a "washout cycle" [5]. This confirms that a washout
period is a recognized and necessary component of experimental design with this compound class.

Lack of Specific Timing: The same study does not specify the duration of this washout cycle, nor
does it provide pharmacokinetic data (like half-life) that would allow for the calculation of a recovery

time [5].

Known Mechanisms of Action & Implications for
Recovery

Designing a washout protocol requires an understanding of the compound's biological effects. The search

results highlight two primary mechanisms, which are summarized in the diagram below.
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Based on these mechanisms, consider the following when determining recovery time:

Receptor Binding Dynamics: As a SERM, its effects are mediated through binding to estrogen
receptors (ER) [2]. The recovery of normal cellular function will depend on the rate of receptor
turnover and the clearance of the compound from the system.
Cellular Repair Processes: The disruption of the Golgi apparatus and inhibition of proteoglycan

synthesis suggest a longer recovery period may be needed [3]. The washout duration should account
for the time required for the cell to reassemble Golgi structure and resume normal synthesis and
secretory functions.

Suggested Approach for Protocol Development

In the absence of a standard protocol, I recommend the following troubleshooting and experimental design

steps:
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Define Your Endpoint: First, clearly define what "recovery" means for your specific experiment. Is it

the return of baseline gene expression, the resumption of normal protein secretion, or the restoration
of original cell morphology? Your measurable endpoint will guide the timing of your assessments.

Conduct a Time-Course Pilot Study: Treat your cellular model with cyclofenil diphenol for a set
duration. Then, remove the compound and monitor your defined recovery endpoints at multiple time

points (e.g., 24h, 48h, 72h, 96h post-washout). This will empirically determine the minimum
necessary washout period for your system.

Implement a Positive Control: Include a control compound with a known mechanism and
established recovery profile in your pilot study. This will help you validate your washout and

assessment methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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